4-Methylpiperidin-4-OL
Overview
Description
4-Methylpiperidin-4-OL is a chemical compound with the molecular formula C6H13NO . It is also known as 4-methyl-4-piperidinol . It is used in the synthesis of peptides to remove or deprotection of 9-fluorenylmethyloxycarbonyl (Fmoc) groups .
Synthesis Analysis
4-Methylpiperidin-4-OL can be synthesized by γ-irradiation polymerization . It is also used as a biological material or organic compound for life science related research .Molecular Structure Analysis
The molecular structure of 4-Methylpiperidin-4-OL consists of six carbon atoms, thirteen hydrogen atoms, and one nitrogen atom . The molecular weight is 115.18 .Chemical Reactions Analysis
While specific chemical reactions involving 4-Methylpiperidin-4-OL are not detailed in the search results, it is known to be used in the synthesis of peptides .Physical And Chemical Properties Analysis
4-Methylpiperidin-4-OL is a liquid at room temperature . It has a molecular weight of 115.18 . More specific physical and chemical properties such as density, boiling point, vapour pressure, enthalpy of vaporization, flash point, index of refraction, molar refractivity, and molar volume are not detailed in the search results .Scientific Research Applications
Here is a comprehensive analysis of the scientific research applications of 4-Methylpiperidin-4-OL, focusing on six unique applications:
Photophysical Properties
4-Methylpiperidin-4-OL: substituted pyrazole derivatives exhibit promising photophysical properties, which are significant in the study of light absorption, fluorescence, and energy transfer processes. These properties are essential for developing new materials for optical devices and sensors .
Biological Activity
This compound has shown strong in vitro antifungal and antibacterial properties , which are enhanced by its increased lipid solubility and absorption rate. Structure-activity relationship (SAR) studies further elucidate its biological efficacy .
HIV Treatment Research
Novel derivatives of piperidin-4-ol , including the 4-methyl variant, have been synthesized and evaluated for their potential as treatments for HIV. These compounds have shown promise in preliminary studies .
Pharmacokinetics
The addition of the 4-methyl group to piperidin-4-ol increases the molecule’s lipid solubility, which can speed up absorption rates. This property is crucial for pharmacokinetic studies, which focus on the bodily absorption, distribution, metabolism, and excretion of compounds .
Chemical Synthesis
4-Methylpiperidin-4-OL: serves as an intermediate in chemical synthesis processes. Its structural properties facilitate the production of various pharmacologically active compounds .
Molecular Research
The compound’s structure allows for detailed molecular research, including NMR (nuclear magnetic resonance) and MS (mass spectrometry) analysis, to understand its interactions at the molecular level .
Photophysical and Biological Activity Synthesis and biological evaluation of novel piperidin-4-ol derivatives
Safety and Hazards
4-Methylpiperidin-4-OL is classified as a skin corrosive, sub-category 1B . It causes severe skin burns and eye damage . It is recommended to avoid breathing its dust, fume, gas, mist, vapours, or spray . Protective clothing, gloves, and eye/face protection should be worn when handling this chemical .
Mechanism of Action
Target of Action
It is known that piperidin-4-ol derivatives have been evaluated for potential treatment of hiv . Therefore, it can be inferred that 4-Methylpiperidin-4-OL may interact with similar targets.
Mode of Action
It has been suggested that the compound’s interaction with its targets could lead to strong in vitro antifungal and antibacterial properties . The presence of the 4-Methylpiperidin-4-OL ring, which bears similarities to hydrogen in terms of steric requirements at enzyme receptor sites, contributes to an accelerated absorption rate due to its heightened lipid solubility .
Biochemical Pathways
It is known that piperidin-4-ol derivatives have been evaluated for their potential as treatments for hiv , suggesting that 4-Methylpiperidin-4-OL may affect similar pathways.
Pharmacokinetics
It is known that the addition of 4-methylpiperidin-4-ol increases the molecule’s lipid solubility and speeds up absorption by increasing its rate of absorption .
Result of Action
It has been suggested that the compound has strong in vitro antifungal and antibacterial properties .
Action Environment
It is known that the compound’s lipid solubility and absorption rate can be influenced by the presence of the 4-methylpiperidin-4-ol ring .
properties
IUPAC Name |
4-methylpiperidin-4-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO/c1-6(8)2-4-7-5-3-6/h7-8H,2-5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CXBLQEIODBBSQD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCNCC1)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30576304 |
Source
|
| Record name | 4-Methylpiperidin-4-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30576304 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
115.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methylpiperidin-4-OL | |
CAS RN |
3970-68-1 |
Source
|
| Record name | 4-Methylpiperidin-4-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30576304 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-methylpiperidin-4-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(3-Methoxyphenyl)sulfanyl]-1-phenylethan-1-one](/img/structure/B1315885.png)
![Methyl 3,6,7,8-tetrahydropyrrolo[3,2-e]indole-2-carboxylate](/img/structure/B1315889.png)
![(3S,4R,5S)-5-[(1R)-1,2-dihydroxyethyl]-3,4-dihydroxyoxolan-2-one](/img/structure/B1315890.png)